Cas no 332144-07-7 (N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE)
N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE Chemical and Physical Properties
Names and Identifiers
-
- N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE
- 2-(5-chloro-1,3-benzoxazol-2-yl)guanidine
-
- MDL: MFCD01796092
- Inchi: InChI=1S/C8H7ClN4O/c9-4-1-2-6-5(3-4)12-8(14-6)13-7(10)11/h1-3H,(H4,10,11,12,13)
- InChI Key: GBKJNSTZJIUTER-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=C1Cl)N=C(NC(=N)N)O2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398446-5g |
1-(5-Chlorobenzo[d]oxazol-2-yl)guanidine |
332144-07-7 | 98% | 5g |
¥24598.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398446-10g |
1-(5-Chlorobenzo[d]oxazol-2-yl)guanidine |
332144-07-7 | 98% | 10g |
¥34927.00 | 2024-05-18 | |
| Enamine | EN300-8664623-1g |
N-(5-chloro-1,3-benzoxazol-2-yl)guanidine |
332144-07-7 | 1g |
$871.0 | 2023-09-02 | ||
| Enamine | EN300-8664623-5g |
N-(5-chloro-1,3-benzoxazol-2-yl)guanidine |
332144-07-7 | 5g |
$2525.0 | 2023-09-02 | ||
| Enamine | EN300-8664623-10g |
N-(5-chloro-1,3-benzoxazol-2-yl)guanidine |
332144-07-7 | 10g |
$3746.0 | 2023-09-02 | ||
| Enamine | EN300-8664623-0.05g |
N-(5-chloro-1,3-benzoxazol-2-yl)guanidine |
332144-07-7 | 95.0% | 0.05g |
$202.0 | 2025-02-21 | |
| Enamine | EN300-8664623-0.1g |
N-(5-chloro-1,3-benzoxazol-2-yl)guanidine |
332144-07-7 | 95.0% | 0.1g |
$301.0 | 2025-02-21 | |
| Enamine | EN300-8664623-0.25g |
N-(5-chloro-1,3-benzoxazol-2-yl)guanidine |
332144-07-7 | 95.0% | 0.25g |
$431.0 | 2025-02-21 | |
| Enamine | EN300-8664623-0.5g |
N-(5-chloro-1,3-benzoxazol-2-yl)guanidine |
332144-07-7 | 95.0% | 0.5g |
$679.0 | 2025-02-21 | |
| Enamine | EN300-8664623-1.0g |
N-(5-chloro-1,3-benzoxazol-2-yl)guanidine |
332144-07-7 | 95.0% | 1.0g |
$871.0 | 2025-02-21 |
N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE
Comprehensive Overview of N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE (CAS No. 332144-07-7): Properties, Applications, and Research Insights
N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE (CAS No. 332144-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the benzoxazole derivatives family, which is known for its diverse biological activities. Researchers are particularly interested in its potential as a bioactive scaffold, especially in the development of novel therapeutic agents targeting metabolic disorders and microbial infections.
With the rising global demand for sustainable agrochemicals and precision medicine, compounds like N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE are being explored for their eco-friendly profiles and targeted efficacy. Recent studies highlight its role in modulating enzymatic pathways, making it a candidate for enzyme inhibition applications. This aligns with the growing interest in green chemistry and molecular design strategies to reduce environmental impact.
The synthesis of CAS No. 332144-07-7 involves multi-step organic reactions, often utilizing chlorobenzoxazole intermediates. Its guanidine moiety contributes to its solubility and binding affinity, which are critical for drug delivery systems. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to validate its purity and structural integrity, ensuring compliance with industry standards.
In the context of AI-driven drug discovery, N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE has been featured in computational studies predicting its interactions with biological targets. This reflects the broader trend of integrating machine learning in chemical research to accelerate lead compound identification. Such advancements address frequently searched queries like "benzoxazole derivatives in drug development" and "CAS 332144-07-7 applications".
From a commercial perspective, the compound is supplied by specialty chemical manufacturers under stringent quality control protocols. Its stability under varying pH conditions makes it suitable for formulation studies, a topic often explored in pharmaceutical forums. Regulatory frameworks such as REACH and GMP guide its handling, ensuring safety and traceability.
Future research directions for CAS No. 332144-07-7 may focus on its structure-activity relationships (SAR) to optimize efficacy. Collaborative efforts between academia and industry are expected to unlock its potential in personalized medicine, addressing niche markets like orphan drugs. This aligns with trending searches on "emerging heterocyclic compounds" and "synthetic biology tools".
In summary, N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE represents a versatile chemical entity with cross-disciplinary relevance. Its integration into modern research paradigms underscores the importance of innovative chemical design in solving contemporary challenges in healthcare and agriculture.
332144-07-7 (N-(5-CHLORO-1,3-BENZOXAZOL-2-YL)GUANIDINE) Related Products
- 39123-82-5(N-(1,3-benzoxazol-2-yl)guanidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)